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Compound of Interest

Compound Name: 2-Methoxyethoxymethyl chloride

Cat. No.: B142252 Get Quote

Introduction

2-Methoxyethoxymethyl chloride, commonly abbreviated as MEM chloride, is a crucial

reagent in modern organic synthesis, primarily utilized as a protecting group for alcohols and

other sensitive functional groups.[1][2] Its widespread application in the synthesis of complex

molecules, including pharmaceuticals and natural products, stems from the stability of the

resulting MEM ether across a broad spectrum of reaction conditions and the ability to deprotect

it under specific, mild acidic conditions.[1] This technical guide provides an in-depth overview of

the physical properties, synthesis, and applications of 2-Methoxyethoxymethyl chloride,

tailored for researchers, scientists, and professionals in drug development.

Core Properties and Specifications
The fundamental physicochemical properties of 2-Methoxyethoxymethyl chloride are

summarized in the table below, providing a quick reference for experimental design and

implementation.
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Property Value Source

CAS Number 3970-21-6 [1][3]

Molecular Formula C4H9ClO2

Molecular Weight 124.57 g/mol [4]

Appearance
Colorless to almost colorless

clear liquid
[3]

Boiling Point 50-52 °C at 13 mmHg [4]

Density 1.091 g/mL at 25 °C [5][4]

Refractive Index (n20/D) 1.427 [5][4]

Flash Point 54 °C (129.2 °F) - closed cup [4]

Solubility Hydrolyzes with water [5]

Storage Temperature 2-8°C [4]

Synthesis and Purification Protocols
The synthesis of 2-Methoxyethoxymethyl chloride is a well-established procedure in organic

chemistry. The following section details a classical preparative route and a common purification

method.

Experimental Protocol: Synthesis of 2-
Methoxyethoxymethyl Chloride
This protocol is based on the chloromethylation of 2-methoxyethanol.

Materials:

2-Methoxyethanol

Paraformaldehyde or s-trioxane

Anhydrous hydrogen chloride (HCl) gas
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Pentane

Anhydrous magnesium sulfate (MgSO4)

Procedure:

In a suitable reaction vessel equipped with a gas inlet tube and a stirrer, combine 2-

methoxyethanol and paraformaldehyde (or s-trioxane).

With continuous stirring, bubble a stream of dry hydrogen chloride gas through the mixture.

Continue the HCl addition until a clear solution is obtained.

Upon completion of the reaction, dilute the mixture with pentane.

Dry the organic layer over anhydrous magnesium sulfate for approximately 3 hours at 5°C.

Filter to remove the drying agent.

Evaporate the pentane under reduced pressure.

The resulting residue is then purified by fractional distillation in a vacuum to yield 2-
Methoxyethoxymethyl chloride.[2]

Experimental Protocol: Purification of 2-
Methoxyethoxymethyl Chloride
This protocol is intended for purifying commercially available or synthesized 2-
Methoxyethoxymethyl chloride that may contain impurities such as methoxyethanol,

formaldehyde, and HCl.[2]

Materials:

Impure 2-Methoxyethoxymethyl chloride

Apparatus for fractional distillation under vacuum

Procedure:
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Set up a fractional distillation apparatus suitable for vacuum distillation.

Charge the distillation flask with the impure 2-Methoxyethoxymethyl chloride.

Carefully apply vacuum and heat to the distillation flask.

Collect the fraction that distills at 50-52 °C under a pressure of 13 mmHg. This fraction

corresponds to the purified 2-Methoxyethoxymethyl chloride.[5][4]

Store the purified product at 2-8°C under an inert atmosphere to prevent degradation due to

moisture sensitivity.[4]

Application in Organic Synthesis: Protection of
Alcohols
A primary application of 2-Methoxyethoxymethyl chloride is the protection of hydroxyl

groups. The MEM group is introduced by reacting an alcohol with MEM chloride in the

presence of a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA).[1] This

reaction forms a stable MEM ether, effectively masking the reactive hydroxyl group during

subsequent synthetic steps.

R-OH
(Alcohol)

R-O-MEM
(MEM Ether)

+ MEM-Cl

MEM-Cl
(2-Methoxyethoxymethyl chloride)

DIPEA
(Base)

DIPEA·HCl
(Salt)

Neutralizes HCl

Click to download full resolution via product page

Caption: Protection of an alcohol using MEM-Cl.
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The subsequent removal of the MEM protecting group, or deprotection, is typically achieved

under mild acidic conditions, for instance, using Lewis acids or Brønsted acids, which

regenerates the original hydroxyl group.[1]

Safety Information
2-Methoxyethoxymethyl chloride is a hazardous chemical and must be handled with

appropriate safety precautions. It is a flammable liquid and vapor.[3][4][6] It is fatal if swallowed,

in contact with skin, or if inhaled, and may cause cancer.[3][6] It is crucial to work in a well-

ventilated area, preferably a fume hood, and to use personal protective equipment, including

gloves, safety goggles, and a lab coat.[4][6] Always consult the Safety Data Sheet (SDS)

before handling this compound.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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